3-(3-Bromo-4-methoxy-5-methylphenyl)propionic acid

• Molecular Formula: C11H13BrO3
• Molecular Weight: 273.12 g/mol
• IUPAC Name: 3-(3-bromo-4-methoxy-5-methylphenyl)propanoic acid
• InChI: InChI=1S/C11H13BrO3/c1-7-5-8(3-4-10(13)14)6-9(12)11(7)15-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key: BYPYQFUCCBMZPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)Br)CCC(=O)O

Description

3-(3-Bromo-4-methoxy-5-methylphenyl)propionic acid is a useful research compound. Its molecular formula is C11H13BrO3 and its molecular weight is 273.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 17.0 g (56.4 mmol) of ethyl 3-(3bromo-4-methoxy-5-methylphenyl)propionate in methanol (30 ml) was added a 8N aqueous solution of sodium hydroxide (200 ml). The mixture was stirred for 18 hours at room temperature. The reaction mixture was acidified with 5N HCl, which was subjected to extraction with chloroform. The extract solution was washed with brine, which was dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to give 14.8 g (yield 96%) of the above-titled compound as an oily product.